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Compound of Interest

Compound Name: 4-Methoxy-2,3,5-trimethylpyridine

Cat. No.: B021643 Get Quote

CAS Number: 109371-19-9

This technical guide provides a comprehensive overview of 4-Methoxy-2,3,5-
trimethylpyridine, a key intermediate in pharmaceutical synthesis. The information is tailored

for researchers, scientists, and professionals involved in drug development, with a focus on its

physicochemical properties, synthesis, and role in the production of proton pump inhibitors.

Physicochemical Properties
4-Methoxy-2,3,5-trimethylpyridine is a substituted pyridine derivative. Its core structure

consists of a pyridine ring with three methyl groups and one methoxy group attached. This

compound is primarily recognized for its role as a crucial building block in the synthesis of

various pharmaceutical agents.[1] The structural and chemical properties are summarized

below.
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Property Value Reference

Molecular Formula C9H13NO [2][3][4]

Molecular Weight 151.21 g/mol [2][4]

Density 0.972 g/cm³ [2][3]

Boiling Point 227.2 °C at 760 mmHg [2][3]

Flash Point 82.6 °C [2][3]

Vapor Pressure 0.118 mmHg at 25°C [2][3]

Refractive Index 1.496 [2][3]

LogP 2.01540 [2][3]

PSA 22.12000 [3]

Synthesis and Experimental Protocols
4-Methoxy-2,3,5-trimethylpyridine is synthesized through multi-step chemical reactions.

Below are detailed experimental protocols for its synthesis and the synthesis of its N-oxide

derivative, which is also a key intermediate.

Synthesis of 4-Methoxy-2,3,5-trimethylpyridine
A common method for the synthesis of 4-Methoxy-2,3,5-trimethylpyridine involves the

methoxylation of a halogenated pyridine precursor.

Experimental Protocol:

Halogenation: Start with a suitable pyridine precursor, such as 4-hydroxy-2,3,5-

trimethylpyridine. React it with a halogenating agent like phosphorus oxychloride (POCl₃) to

produce 4-chloro-2,3,5-trimethylpyridine.

Methoxylation: The resulting 4-chloro-2,3,5-trimethylpyridine is then subjected to a

nucleophilic substitution reaction with sodium methoxide. This reaction is typically carried out

in a suitable solvent like methanol or dimethyl sulfoxide (DMSO).
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Work-up and Purification: After the reaction is complete, the mixture is worked up to remove

inorganic salts and the solvent. The crude product is then purified, often by distillation or

chromatography, to yield pure 4-Methoxy-2,3,5-trimethylpyridine.

Synthesis of 4-Methoxy-2,3,5-trimethylpyridine N-oxide
The N-oxide derivative is another important intermediate, for instance, in the synthesis of

omeprazole.

Experimental Protocol:

Reaction Setup: In a reaction vessel, dissolve 2,3,5-trimethyl-4-nitropyridine 1-oxide (120 g)

in methanol (4 L) under an argon atmosphere.

Addition of Sodium Methoxide: To this solution, add sodium (22.6 g) portionwise.

Reflux: Heat the reaction mixture to boiling and maintain it under reflux overnight.

Neutralization: After cooling, adjust the pH of the solution to 7 by adding 5N hydrogen

chloride in ethyl acetate.

Solvent Removal: Evaporate the solvent in vacuo.

Extraction and Purification: Take up the residue in methylene chloride (1.5 L) and filter the

solution through silica gel. Wash the silica gel with an additional 0.5 L of methylene chloride.

Crystallization: Combine the filtrates and evaporate the solvent in vacuo. Crystallize the

resulting residue from petroleum ether to obtain 4-methoxy-2,3,5-trimethylpyridine 1-

oxide. The melting point of the product is typically in the range of 48-50 °C.

Role in Pharmaceutical Synthesis
4-Methoxy-2,3,5-trimethylpyridine is a critical intermediate in the synthesis of several active

pharmaceutical ingredients (APIs), most notably proton pump inhibitors like omeprazole and

esomeprazole, which are used to reduce stomach acid.[5]

Synthesis of Omeprazole
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The synthesis of omeprazole involves the coupling of the pyridine moiety, derived from 4-
Methoxy-2,3,5-trimethylpyridine, with a benzimidazole core. The following diagram illustrates

the logical workflow of this synthesis.
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Rearrangement
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Synthetic pathway of Omeprazole.
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Biological Activity of Derivatives
While 4-Methoxy-2,3,5-trimethylpyridine itself is primarily a synthetic intermediate, its

derivatives have been investigated for various biological activities.

Derivative Class Biological Activity Therapeutic Potential

Proton Pump Inhibitors (e.g.,

Omeprazole)

Inhibit the H+/K+-ATPase

(proton pump) in gastric

parietal cells

Treatment of peptic ulcers,

GERD, and other acid-related

disorders.

Antifolates
Inhibit dihydrofolate reductase

(DHFR)

Potential treatments for

opportunistic infections.[6]

Potassium Channel Blockers

Block voltage-gated potassium

channels to enhance

neurotransmitter release

Potential for treating

neurological disorders like

multiple sclerosis.[6]

Tubulin Polymerization

Inhibitors

Interfere with microtubule

formation
Potential anticancer agents.[6]

Analytical Methods
The characterization and quality control of 4-Methoxy-2,3,5-trimethylpyridine and its reaction

intermediates are crucial. The following analytical techniques are commonly employed.

Experimental Workflow for Analysis:
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Sample Preparation

Analytical Techniques Data Interpretation

Sample of 4-Methoxy-2,3,5-trimethylpyridine

NMR Spectroscopy
(¹H and ¹³C)

Mass Spectrometry
(MS)

High-Performance Liquid Chromatography
(HPLC)

Structural Confirmation

Purity Assessment

Impurity Profiling
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Analytical workflow for 4-Methoxy-2,3,5-trimethylpyridine.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the

chemical structure of the compound and its intermediates. For instance, the aromatic proton

chemical shifts can distinguish between different isomers.

Mass Spectrometry (MS): MS is employed to determine the molecular weight and

fragmentation patterns, which further aids in structural elucidation.

High-Performance Liquid Chromatography (HPLC): HPLC is a key technique for assessing

the purity of 4-Methoxy-2,3,5-trimethylpyridine and for monitoring the progress of

synthesis reactions by separating the product from reactants and byproducts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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